Cas no 89970-16-1 (Ethanone,1-(2,3-dihydro-2-methyl-4H-pyrido[3,2-b]-1,4-oxazin-4-yl)-)

Ethanone,1-(2,3-dihydro-2-methyl-4H-pyrido[3,2-b]-1,4-oxazin-4-yl)- structure
89970-16-1 structure
Product name:Ethanone,1-(2,3-dihydro-2-methyl-4H-pyrido[3,2-b]-1,4-oxazin-4-yl)-
CAS No:89970-16-1
MF:C10H12N2O2
MW:192.214482307434
CID:729475
PubChem ID:24844883

Ethanone,1-(2,3-dihydro-2-methyl-4H-pyrido[3,2-b]-1,4-oxazin-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2,3-dihydro-2-methyl-4H-pyrido[3,2-b]-1,4-oxazin-4-yl)-
    • Ethanone, 1-(2,3-dihydro-2-methyl-4H-pyrido[3,2-b]-1,4-oxazin-4-yl)-
    • Inchi: 1S/C10H12N2O2/c1-7-6-12(8(2)13)10-9(14-7)4-3-5-11-10/h3-5,7H,6H2,1-2H3
    • InChI Key: KZJOUDYFSVIGBG-UHFFFAOYSA-N
    • SMILES: C(=O)(N1CC(C)OC2=CC=CN=C21)C

Computed Properties

  • Exact Mass: 192.089877630g/mol
  • Monoisotopic Mass: 192.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • Density: 1.180±0.06 g/cm3(Predicted)
  • Boiling Point: 405.7±40.0 °C(Predicted)
  • pka: 5.20±0.40(Predicted)

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